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Compound of Interest

Compound Name: S 18986

Cat. No.: B1680379

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Disposal of S 18986

This document provides essential safety and logistical information for the proper disposal of S
18986, a positive allosteric modulator of the AMPA receptor. Adherence to these procedures is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data

S 18986, with the chemical formula C10H12N202S, is not classified as a hazardous substance
or mixture according to available Safety Data Sheets (SDS).[1] However, standard laboratory
chemical handling precautions should always be observed.
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Property Value Reference

(S)-2,3-dihydro-[2]
Chemical Name [3]cyclopentano-1,2,4- [4]
benzothiadiazine-1,1-dioxide

Molecular Formula C10H12N202S [1][4]

Molecular Weight 224.28 g/mol [1114]
White to light yellow solid

Appearance [5]
powder

Not a hazardous substance or

Hazard Classification ) [1]
mixture

Storage Store at -20°C [2][3]

Solubility Soluble to 50 mM in DMSO [3]

Experimental Protocols: Disposal of S 18986

The following step-by-step procedure outlines the recommended protocol for the disposal of S
18986. This protocol is based on general best practices for non-hazardous chemical waste
disposal. Always consult and adhere to your institution's specific waste disposal guidelines and
all applicable federal, state, and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling S 18986 for disposal, ensure you are wearing appropriate PPE:
o Safety glasses or goggles

o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Segregation

e Solid Waste:
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o Collect un-contaminated solid S 18986 waste in a designated, clearly labeled, and sealed
container. The label should include the chemical name ("S 18986") and indicate that it is
non-hazardous.

o Ifthe S 18986 is contaminated with other materials, it must be disposed of according to
the hazards of the contaminants.

e Liquid Waste (Solutions):

o If S 18986 is dissolved in a hon-hazardous solvent (e.g., DMSO), collect the waste in a
designated, sealed, and clearly labeled container. The label should list all components of
the solution.

o If S 18986 is dissolved in a hazardous solvent, the entire solution must be treated as
hazardous waste and disposed of according to your institution's hazardous waste
procedures for that solvent.

Step 3: Container Management
e Use containers that are compatible with the chemical waste.
o Keep waste containers securely closed except when adding waste.

» Store waste containers in a designated and well-ventilated secondary containment area to
prevent spills.

Step 4: Final Disposal

» Arrange for the pickup and disposal of the non-hazardous chemical waste through your
institution's environmental health and safety (EHS) office or equivalent department.

e Do not dispose of S 18986, in either solid or liquid form, down the drain or in the regular
trash unless explicitly permitted by your institution's EHS guidelines.

Logical Workflow for S 18986 Disposal

The following diagram illustrates the decision-making process for the proper disposal of S
18986.
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Start: S 18986 Waste

Step 1: Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid Liquif

Solid S 18986 Liquid S 18986 Solution

Assess Contamination Assess Solvent Hazard
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Contaminated Hazardous Solvent
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Follow Hazardous Solvent Disposal Protocol

Step 3: Collect in Labeled
Non-Hazardous Solid Waste Container

Follow Disposal Protocol
for Hazardous Contaminant

Step 3: Collect in Labeled
Non-Hazardous Liquid Waste Container

Step 4: Arrange for Disposal
via Institutional EHS

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of S 18986.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for S 18986]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1680379#s-18986-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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